Cas no 85281-06-7 (6,7,8-Trihydroxy-1-(hydroxymethyl)-2-oxa-4-azabicyclo[3.3.1]nonan-3-one)

6,7,8-Trihydroxy-1-(hydroxymethyl)-2-oxa-4-azabicyclo[3.3.1]nonan-3-one structure
85281-06-7 structure
Product Name:6,7,8-Trihydroxy-1-(hydroxymethyl)-2-oxa-4-azabicyclo[3.3.1]nonan-3-one
CAS No:85281-06-7
MF:C8H13NO6
MW:219.191922903061
CID:60859
PubChem ID:13174072
Update Time:2025-04-18

6,7,8-Trihydroxy-1-(hydroxymethyl)-2-oxa-4-azabicyclo[3.3.1]nonan-3-one Chemical and Physical Properties

Names and Identifiers

    • 6,7,8-Trihydroxy-1-(hydroxymethyl)-2-oxa-4-azabicyclo[3.3.1]nonan-3-one
    • (1S,5S,6S,7R,8S)-6,7,8-Trihydroxy-1-(hydroxymethyl)-2-oxa-4-azabicyclo[3.3.1]nonan-3-one
    • 6,7,8-TRIHYDROXY-1-(HYDROXYMETHYL)-3-OXO-2-OXA-4-AZABICYCLO[3.3.1]NONANE
    • 6,7,8-trihydroxy-5-(hydroxymethyl)-4-oxa-2-azabicyclo[3.3.1]nonan-3-one
    • SCHEMBL5804989
    • 85281-06-7
    • A863624
    • DTXSID90524806
    • 6,7,8-trihydroxy-1-hydroxymethyl-3-oxo-2-oxa-4-azabicyclo[3.3.1]nonane
    • FT-0749344
    • FTAQFNFNHWVZOF-UHFFFAOYSA-N
    • AKOS016006260
    • 2-Oxa-4-azabicyclo[3.3.1]nonan-3-one,6,7,8-trihydroxy-1-(hydroxymethyl)-,
    • MDL: MFCD16879094
    • Inchi: 1S/C8H13NO6/c10-2-8-1-3(9-7(14)15-8)4(11)5(12)6(8)13/h3-6,10-13H,1-2H2,(H,9,14)
    • InChI Key: FTAQFNFNHWVZOF-UHFFFAOYSA-N
    • SMILES: O1C(NC2C(C(C(C1(CO)C2)O)O)O)=O

Computed Properties

  • Exact Mass: 219.07400
  • Monoisotopic Mass: 219.07428713g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • Density: 1.705
  • PSA: 119.25000
  • LogP: -2.35890

6,7,8-Trihydroxy-1-(hydroxymethyl)-2-oxa-4-azabicyclo[3.3.1]nonan-3-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6,7,8-Trihydroxy-1-(hydroxymethyl)-2-oxa-4-azabicyclo[3.3.1]nonan-3-one Pricemore >>

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